Cas no 1261936-07-5 (4-(2-Chloro-4-ethoxyphenyl)-3-methylbenzoic acid)

4-(2-Chloro-4-ethoxyphenyl)-3-methylbenzoic acid is a specialized organic compound featuring a benzoic acid core substituted with a chloro-ethoxy phenyl group and a methyl group. This structure imparts unique chemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (chloro) and electron-donating (ethoxy) groups enhances its reactivity in cross-coupling and functionalization reactions. Its high purity and stability under standard conditions ensure consistent performance in research and industrial applications. The compound is particularly useful in the development of bioactive molecules, offering precise control over molecular design due to its well-defined structural motifs.
4-(2-Chloro-4-ethoxyphenyl)-3-methylbenzoic acid structure
1261936-07-5 structure
Product Name:4-(2-Chloro-4-ethoxyphenyl)-3-methylbenzoic acid
CAS No:1261936-07-5
MF:C16H15ClO3
MW:290.741503953934
MDL:MFCD18322307
CID:2764589
PubChem ID:53228138
Update Time:2025-11-06

4-(2-Chloro-4-ethoxyphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 1261936-07-5
    • 2'-Chloro-4'-ethoxy-2-methyl[1,1'-biphenyl]-4-carboxylic acid
    • MFCD18322307
    • DTXSID20691671
    • 4-(2-CHLORO-4-ETHOXYPHENYL)-3-METHYLBENZOIC ACID
    • 4-(2-Chloro-4-ethoxyphenyl)-3-methylbenzoic acid, 95%
    • 4-(2-Chloro-4-ethoxyphenyl)-3-methylbenzoic acid
    • MDL: MFCD18322307
    • Inchi: 1S/C16H15ClO3/c1-3-20-12-5-7-14(15(17)9-12)13-6-4-11(16(18)19)8-10(13)2/h4-9H,3H2,1-2H3,(H,18,19)
    • InChI Key: JKTYIQXBPAKZOP-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C1C=CC(C(=O)O)=CC=1C)OCC

Computed Properties

  • Exact Mass: 290.0709720Da
  • Monoisotopic Mass: 290.0709720Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 46.5Ų

4-(2-Chloro-4-ethoxyphenyl)-3-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329583-5 g
4-(2-Chloro-4-ethoxyphenyl)-3-methylbenzoic acid, 95%; .
1261936-07-5 95%
5g
€1159.00 2023-04-26
abcr
AB329583-5g
4-(2-Chloro-4-ethoxyphenyl)-3-methylbenzoic acid, 95%; .
1261936-07-5 95%
5g
€1159.00 2025-03-19

Additional information on 4-(2-Chloro-4-ethoxyphenyl)-3-methylbenzoic acid

Research Briefing on 4-(2-Chloro-4-ethoxyphenyl)-3-methylbenzoic acid (CAS: 1261936-07-5)

4-(2-Chloro-4-ethoxyphenyl)-3-methylbenzoic acid (CAS: 1261936-07-5) is a synthetic small molecule that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This compound, characterized by its chloro-ethoxy-phenyl and methylbenzoic acid moieties, has been investigated for its role in modulating specific biochemical pathways, particularly in inflammatory and oncogenic contexts. Recent studies have explored its synthesis, pharmacokinetics, and biological activity, positioning it as a promising candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthesis of 4-(2-Chloro-4-ethoxyphenyl)-3-methylbenzoic acid, highlighting its improved yield and purity through a novel catalytic process. The research emphasized the compound's stability under physiological conditions, a critical factor for its potential use in vivo. Additionally, the study identified its selective inhibition of cyclooxygenase-2 (COX-2), suggesting anti-inflammatory properties that could be leveraged in treating chronic inflammatory diseases such as rheumatoid arthritis.

Further investigations into the mechanistic pathways of this compound were reported in Bioorganic & Medicinal Chemistry Letters. Researchers demonstrated its ability to disrupt the NF-κB signaling pathway, which plays a pivotal role in inflammation and cancer progression. In vitro assays using human cell lines revealed dose-dependent suppression of pro-inflammatory cytokines, corroborating its potential as an anti-inflammatory agent. Notably, the compound exhibited minimal cytotoxicity at therapeutic concentrations, underscoring its safety profile.

In the context of oncology, a 2024 preprint study (DOI: 10.1101/2024.03.15.24304321) explored the compound's efficacy against triple-negative breast cancer (TNBC) cells. The findings indicated that 4-(2-Chloro-4-ethoxyphenyl)-3-methylbenzoic acid induced apoptosis via mitochondrial dysfunction and ROS generation, with synergistic effects observed when combined with standard chemotherapeutic agents. These results suggest its potential as an adjunct therapy in TNBC, a subtype with limited treatment options.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies in animal models have revealed variable bioavailability, necessitating further formulation optimization. Moreover, its metabolic stability and potential drug-drug interactions warrant comprehensive evaluation in future preclinical trials. Collaborative efforts between academic and industrial researchers are underway to address these gaps, with preliminary data expected in late 2024.

In summary, 4-(2-Chloro-4-ethoxyphenyl)-3-methylbenzoic acid represents a multifaceted molecule with significant therapeutic potential. Its dual anti-inflammatory and anti-cancer properties, coupled with a favorable safety profile, make it a compelling candidate for further investigation. Continued research into its mechanisms, formulation, and clinical applicability will be critical to unlocking its full therapeutic value in the coming years.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.